![molecular formula C21H22N4O3 B2483086 1-(2-oxo-2-(piperidin-1-yl)ethyl)-5-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-2(1H)-one CAS No. 1251580-21-8](/img/structure/B2483086.png)
1-(2-oxo-2-(piperidin-1-yl)ethyl)-5-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-2(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of 1,2,4-oxadiazole derivatives, including compounds with piperidine or pyrrolidine rings, involves a series of chemical reactions that yield products with strong antimicrobial activity. These synthesis processes are designed to explore the structure-activity relationship of these compounds, providing a foundational understanding of how structural variations impact their biological activities (Krolenko, Vlasov, & Zhuravel, 2016). Additionally, N-substituted derivatives of similar oxadiazole compounds have been synthesized, indicating a methodological approach to diversifying the chemical structures and potential functionalities of these molecules (Khalid et al., 2016).
Scientific Research Applications
Synthesis and Antibacterial Study
A study focused on the synthesis of N-substituted derivatives of compounds related to 1-(2-oxo-2-(piperidin-1-yl)ethyl)-5-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-2(1H)-one. These compounds were tested for their antibacterial properties against Gram-negative and Gram-positive bacteria, showing moderate to talented activity (Khalid et al., 2016).
Antimicrobial Activity of Derivatives
Another study synthesized new derivatives containing piperidine or pyrrolidine rings and found these compounds to exhibit strong antimicrobial activity. This research involved a structure–activity study of the antimicrobial effect of these compounds (Krolenko et al., 2016).
Biological Evaluation of Oxadiazole Derivatives
Research on 1,3,4-Oxadiazole bearing compounds, a class similar to the compound , was conducted. The study involved synthesizing a series of derivatives and screening them against butyrylcholinesterase (BChE) enzyme. Molecular docking studies were also performed to understand the ligand-BChE binding affinity (Khalid et al., 2016).
Synthesis and Characterization for Antimicrobial Investigation
A study described the synthesis of novel piperidinyl thieno tetrahydroisoquinolines, which were examined for antibacterial and antifungal screening. The results revealed highly promising influences against pathogenic strains (Zaki et al., 2021).
Anticancer Activity of Propanamide Derivatives
Research was conducted on the sequential synthesis of piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids to evaluate them as anticancer agents. The study demonstrated that some of these compounds acted as strong anticancer agents relative to doxorubicin, a known anticancer drug (Rehman et al., 2018).
properties
IUPAC Name |
5-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1-(2-oxo-2-piperidin-1-ylethyl)pyridin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N4O3/c1-15-5-7-16(8-6-15)20-22-21(28-23-20)17-9-10-18(26)25(13-17)14-19(27)24-11-3-2-4-12-24/h5-10,13H,2-4,11-12,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKFYFBCACPZACL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NOC(=N2)C3=CN(C(=O)C=C3)CC(=O)N4CCCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-oxo-2-(piperidin-1-yl)ethyl)-5-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-2(1H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.